Cas no 1804512-19-3 (2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1804512-19-3
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4854487
• Update Time: 2025-05-25

2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-2-3-1-4(11)5(6(9)10)7(12)13-3/h1,6H,2H2,(H2,12,13)
• InChI Key： FNNXMVHSUFZFPX-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine

Introduction to 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804512-19-3)

2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine, with the CAS number 1804512-19-3, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, a difluoromethyl group, and an iodine atom, makes this molecule a valuable building block for synthesizing more complex and bioactive molecules.

The bromomethyl and iodine substituents on the pyridine ring are particularly noteworthy, as they provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of diverse molecular architectures. The difluoromethyl group is another key feature, as fluorine atoms can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. This makes 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have emerged as promising candidates due to their ability to modulate PPIs through various mechanisms. For instance, studies have shown that pyridine derivatives can act as scaffolds for designing molecules that disrupt or stabilize protein complexes involved in diseases such as cancer, inflammation, and neurodegeneration. The specific arrangement of substituents in 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine may confer unique properties that make it an excellent candidate for such applications.

The amino group in this compound provides a site for further derivatization, allowing chemists to introduce additional functionalities such as carboxamides, ureas, or amides. These modifications can enhance the solubility and bioavailability of the resulting molecules while also fine-tuning their pharmacological properties. Moreover, the presence of both bromomethyl and iodine substituents offers flexibility in synthetic strategies, enabling the construction of complex structures through sequential or parallel reactions.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of pyridine-based compounds like 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine. Molecular modeling techniques have been instrumental in predicting the binding modes of these molecules to target proteins, providing insights into their potential biological activities. Additionally, virtual screening methods have enabled researchers to rapidly identify promising candidates from large libraries of compounds, streamlining the drug discovery process.

The agrochemical industry has also benefited from the versatility of pyridine derivatives. Compounds based on pyridine scaffolds have been developed as herbicides, fungicides, and insecticides due to their efficacy and environmental compatibility. The unique combination of functional groups in 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine makes it a valuable starting material for synthesizing novel agrochemicals with improved performance characteristics.

In conclusion,2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804512-19-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its diverse functional groups and reactivity make it an ideal candidate for constructing complex molecules with tailored biological activities. As research in medicinal chemistry and computational modeling continues to evolve,2-Amino-6-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine is likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.